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Compound of Interest

Compound Name: NAB-14

Cat. No.: B15618975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of NAB-14 stock

solutions for various experimental applications. NAB-14 is a potent and selective negative

allosteric modulator (NAM) of N-methyl-D-aspartate (NMDA) receptors containing the GluN2C

or GluN2D subunits.[1][2][3] It exhibits over 800-fold selectivity for GluN2C/2D-containing

receptors over those containing GluN2A or GluN2B subunits, with an IC50 value of 580 nM for

GluN1/GluN2D receptors.[1][3][4] Proper preparation and storage of NAB-14 stock solutions

are critical for ensuring experimental reproducibility and accuracy.

Data Presentation
A summary of the key quantitative data for NAB-14 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₀H₂₁N₃O₃ [4]

Molecular Weight 351.40 g/mol [4]

CAS Number 1237541-73-9 [4]

Appearance White to gray powder [4]

Solubility DMSO: ≥ 2 mg/mL [4]

IC₅₀ (GluN1/GluN2D) 580 nM [1][3][4]

Selectivity
>800-fold for GluN2C/2D over

GluN2A/GluN2B
[1][3][4]

Storage (Powder) 2-8°C [4]

Storage (Stock Solution)
-20°C for 1 month; -80°C for 6

months
[5]

Experimental Protocols
This section provides a detailed methodology for the preparation of a 10 mM stock solution of

NAB-14 in dimethyl sulfoxide (DMSO). This concentration is a common starting point for

subsequent dilutions to working concentrations for various in vitro and in vivo experiments.

Materials:

NAB-14 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation and Weighing:

Before opening, allow the vial of NAB-14 powder to equilibrate to room temperature to

prevent condensation of atmospheric moisture.

In a fume hood, carefully weigh the desired amount of NAB-14 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.514 mg of NAB-14 (Molecular Weight = 351.40 g/mol ).

Calculation: (10 mmol/L) * (1 L / 1000 mL) * (1 mL) * (351.40 g/mol ) * (1000 mg/g) =

3.514 mg

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Dissolution:

Add the appropriate volume of high-purity DMSO to the tube containing the NAB-14
powder. For a 10 mM stock solution, add 1 mL of DMSO for every 3.514 mg of powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If dissolution is slow, gentle warming in a water bath (not exceeding 40°C) or brief

sonication may be used.[6] It is important to use a fresh bottle of DMSO as it is

hygroscopic and absorbed water can affect solubility.[6]

Aliquoting and Storage:

Once the NAB-14 is completely dissolved, it is recommended to aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the name of the compound (NAB-14), the concentration (10

mM), the solvent (DMSO), and the date of preparation.
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For short-term storage (up to 1 month), store the aliquots at -20°C.[5] For long-term

storage (up to 6 months), store at -80°C.[5]

Preparation of Working Solutions:

On the day of the experiment, thaw a single aliquot of the NAB-14 stock solution at room

temperature.

Dilute the stock solution to the desired final concentration using the appropriate aqueous

buffer or cell culture medium.

It is crucial to ensure that the final concentration of DMSO in the experimental system is kept

low (typically less than 0.1%) to avoid solvent-induced artifacts.
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Caption: Mechanism of NAB-14 action on the NMDA receptor signaling pathway.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://diposit.ub.edu/dspace/bitstream/2445/194025/1/725165.pdf
https://diposit.ub.edu/dspace/bitstream/2445/194025/1/725165.pdf
https://www.benchchem.com/product/b15618975?utm_src=pdf-body
https://www.benchchem.com/product/b15618975?utm_src=pdf-body-img
https://www.benchchem.com/product/b15618975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh NAB-14 Powder

Dissolve in DMSO

Vortex/Sonicate to Mix

Ensure Complete Dissolution

No

Aliquot into Single-Use Tubes

Yes

Label Aliquots

Store at -20°C or -80°C

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15618975?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

